Cas no 65173-41-3 (2-Propenoic acid,3-(1-cyclohexen-1-yl)-)

• Product Name: 2-Propenoic acid,3-(1-cyclohexen-1-yl)-
• CAS No: 65173-41-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 501433
• PubChem ID: 5358361
• Update Time: 2025-04-19

2-Propenoic acid,3-(1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(1-cyclohexen-1-yl)-
• 3-cyclohex-1-enyl-acrylic acid
• Cyclohexenacrylsaeure
• RARECHEM AL BK 0805
• NSC-244956
• BS-46283
• 65173-41-3
• NSC244956
• (E)-3-(cyclohexen-1-yl)prop-2-enoic acid
• (E)-3-(cyclohex-1-en-1-yl)acrylicacid
• CS-0163254
• 56453-88-4
• (E)-3-(1-cyclohexenyl)prop-2-enoic acid
• SCHEMBL471180
• Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene-5,6,11,12-tetracarbonitrile, stereoisomer
• AKOS006279995
• 3-(Cyclohex-1-en-1-yl)acrylic acid
• (E)-3-(Cyclohex-1-en-1-yl)acrylic acid

• Inchi： 1S/C9H12O2/c10-9(11)7-6-8-4-2-1-3-5-8/h4,6-7H,1-3,5H2,(H,10,11)/b7-6+
• InChI Key： HTBJZZUJRAWYLX-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1=CCCCC1)=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids